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Compound of Interest

Compound Name: 3,4-Difluorobenzyl bromide

Cat. No.: B1349066

Essential Safety and Handling Guide for 3,4-
Difluorobenzyl Bromide

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3,4-Difluorobenzyl bromide, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is critical for ensuring
personal safety and environmental protection.

Immediate Hazard and Safety Data

3,4-Difluorobenzyl bromide is a hazardous chemical that requires careful handling due to its
corrosive and irritant properties.[1][2][3] It is a combustible liquid and can cause severe skin
burns, serious eye damage, and respiratory irritation.[1][2][3][4]
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Hazard Classification &

. Value Reference
Physical Data
Signal Word Danger [1112]
H227: Combustible liquid.
H314: Causes severe skin
Hazard Statements burns and eye damage. H335: [1][3]
May cause respiratory
irritation.
GHS Pictograms Corrosion, Exclamation mark [2]
Flash Point 79 °C (174.2 °F) - closed cup [2][4]
Density 1.618 g/mL at 25 °C [2][4]
Boiling Point 59-61°C at 3.5 mmHg [1]

Storage Class

8A - Combustible corrosive

hazardous materials

[2]14]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Type

Specification

Reference

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Change
gloves regularly, especially if
contaminated.

[2](5]

Eye/Face Protection

Safety goggles and a face
shield are required to protect

against splashes.

[1]14]

Skin and Body

Alab coat or gown with a
closed front, long sleeves, and
tight-fitting cuffs. Consider a

chemically resistant apron.

[1]5]

Respiratory

Use in a chemical fume hood.
If ventilation is inadequate, a
NIOSH-approved respirator

with an appropriate cartridge

(e.g., type ABEK) is necessary.

[4][6]

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Always handle 3,4-Difluorobenzyl bromide in a well-ventilated chemical fume hood.[6][7]

Ensure that an eyewash station and safety shower are readily accessible.[8]

Keep the container tightly closed when not in use.[6]

Keep away from heat, sparks, open flames, and hot surfaces.[1][6]

. Handling the Chemical:

Avoid all contact with skin, eyes, and clothing.[1][7]

Do not breathe vapors or mists.[6]
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 After handling, wash hands and any exposed skin thoroughly.[1][7]
e Do not eat, drink, or smoke in the handling area.[1]

3. Storage:

o Store in a dry, cool, and well-ventilated area.[6]

o Keep the container tightly sealed.[6]

e Store in a designated corrosives area, away from incompatible materials such as strong
oxidizing agents and strong bases.[6][8]

Emergency and Disposal Plan
1. Spill Response:
o Small Spills (inside a fume hood):

o Wearing appropriate PPE, contain the spill using an inert absorbent material like sand,
silica gel, or vermiculite.[6][7]

o Carefully collect the absorbed material into a labeled, sealable hazardous waste container.

[6]

o Decontaminate the area with a suitable solvent and collect the cleaning materials for
disposal as hazardous waste.[9]

e Large Spills:
o Evacuate the area immediately.[10]
o Prevent the spill from entering drains.[1][7]
o Notify your institution's Environmental Health and Safety (EHS) department.

2. First Aid Measures:
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« If on Skin: Immediately remove all contaminated clothing and rinse the skin with plenty of
water for at least 15 minutes.[1][6] Seek immediate medical attention.[1]

 If in Eyes: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1][6] Seek
immediate medical attention.[1]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[1][6] Seek immediate medical attention.[6]

« |If Swallowed: Do NOT induce vomiting.[1][6] Rinse the mouth with water.[1] Seek immediate
medical attention.[6]

3. Waste Disposal:
e Chemical Waste:

o Collect all waste containing 3,4-Difluorobenzyl bromide in a designated, clearly labeled,
and sealed hazardous waste container.[9]

o Store the waste container in a designated satellite accumulation area.[9]

o Arrange for pickup and disposal through your institution's EHS department in accordance
with local, state, and federal regulations.[7]

o Empty Container Disposal:
o Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).[9]
o Collect all rinsate as liquid hazardous waste.[9]

o After air drying in a well-ventilated area (like the back of a fume hood), deface the original
label. The clean container can then be disposed of according to your institution's
guidelines for glass or plastic recycling.[9]

Procedural Workflow Diagram
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Caption: Workflow for handling 3,4-Difluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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